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Compound of Interest

4-Bromo-3-ethoxyaniline
Compound Name:
hydrochloride

Cat. No.: B158802

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 4-
Bromo-3-ethoxyaniline hydrochloride (CAS No: 846023-33-4). The information herein is
intended to support laboratory safety and ensure the proper use of this compound in research

and development settings.

Chemical and Physical Properties

Limited quantitative data is available for the physical and chemical properties of 4-Bromo-3-
ethoxyaniline hydrochloride. The following table summarizes the available information.
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Property Value Source
Molecular Formula C8H11BrCINO [1112]
Molecular Weight 252.54 g/mol [3114]
Appearance Solid

Purity >97% [2][5]
CAS Number 846023-33-4 [2]

Room Temperature, under
Storage Temperature ) [3]
inert atmosphere

Melting Point No data available [6]
Boiling Point No data available [3]
Density No data available
Solubility No data available
Vapor Pressure No data available

Hazard Identification and Classification

4-Bromo-3-ethoxyaniline hydrochloride is classified as a hazardous substance. The primary
hazards are summarized in the table below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation
Specific Target Organ Toxicity -  Category 3 (Respiratory H335: May cause respiratory
Single Exposure system) irritation

Signal Word: Warning

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is essential when handling 4-Bromo-3-ethoxyaniline
hydrochloride. The following procedures are based on general guidelines for handling
hazardous chemical powders.[7][8][9]

Personal Protective Equipment (PPE)

A diagram of the required personal protective equipment is provided below.
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Before Handling

Don

Personal Protective quuipment (PPE)

Lab Coat
(fully buttoned)

on

Chemical-resistant Gloves
(e.g., Nitrile)

on

Safety Goggles

Assess Need

NIOSH-approved Respirator
(if ventilation is inadequate)

Handling Complete

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment for handling 4-Bromo-3-ethoxyaniline
hydrochloride.

Engineering Controls
o Ventilation: All handling of 4-Bromo-3-ethoxyaniline hydrochloride powder should be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[10]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
work area.[11]

Handling Procedures

The following workflow outlines the recommended procedure for handling 4-Bromo-3-
ethoxyaniline hydrochloride powder.

. T — Disston a e savert — E——
e——{ Prepare work area in fume hood H Don appropriate PPE H ooooooooooooo (fapplcable) [ ™| decontaminate equipment | | sealed, . labeled container Remove PPE Wash hands thoroughly

Click to download full resolution via product page

Caption: Recommended workflow for handling 4-Bromo-3-ethoxyaniline hydrochloride
powder.

Storage

Store 4-Bromo-3-ethoxyaniline hydrochloride in a tightly sealed container in a cool, dry, and
well-ventilated area.[12] Keep away from incompatible materials such as strong oxidizing
agents. The compound should be stored under an inert atmosphere.[3]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial. The following
diagrams outline the recommended emergency procedures.

EXxposure Response
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Exposure Occurs

Ro‘;tes of Exposure

Y Y

Skin Contact Eye Contact Inhalation Ingestion

Immediate Actions
\

Y v

Y

Flush eyes with water for e e Rinse mouth with water.
at least 15 minutes. ’ Do NOT induce vomiting.

Remove contaminated clothing.
Wash skin with soap and water
for at least 15 minutes.

Seek Immediate

Medical Attention

Click to download full resolution via product page
Caption: Emergency procedures for exposure to 4-Bromo-3-ethoxyaniline hydrochloride.

General first aid measures for aniline compounds include flushing the affected area with
copious amounts of water.[13][14] It is critical to seek immediate medical attention following any
exposure.[11]

Spill Response
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Evacuate the immediate area

'

Ensure adequate ventilation

l

Don appropriate PPE

'

Contain the spill with an
inert absorbent material

l

Carefully collect the material
into a sealed container

l

Dispose of as hazardous waste

Decontaminate the spill area

Click to download full resolution via product page

Caption: General spill response workflow for 4-Bromo-3-ethoxyaniline hydrochloride.
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For large spills, evacuate the area and contact environmental health and safety personnel.[13]

Toxicological Information

Detailed toxicological data for 4-Bromo-3-ethoxyaniline hydrochloride is not readily
available. The hazard classifications are based on data from similar compounds. The primary
health effects are summarized below.

Effect Description

Harmful if swallowed, inhaled, or in contact with
Acute Effects skin. Causes irritation to the skin, eyes, and

respiratory system.

Chronic Effects No data available.
Carcinogenicity No data available.
Mutagenicity No data available.
Teratogenicity No data available.

Disposal Considerations

Dispose of 4-Bromo-3-ethoxyaniline hydrochloride and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of
down the drain.[8]

Disclaimer

This document is intended as a guide and does not replace a formal risk assessment. Al
laboratory personnel should be trained in the proper handling of hazardous materials and
should consult the Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.benchchem.com/product/b158802?utm_src=pdf-body
https://www.benchchem.com/product/b158802?utm_src=pdf-body
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://www.benchchem.com/product/b158802?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. appchemical.com [appchemical.com]

e 2. calpaclab.com [calpaclab.com]

o 3. 846023-33-4|4-Bromo-3-ethoxyaniline hydrochloride|BLD Pharm [bldpharm.com]
e 4. parchem.com [parchem.com]

e 5. 4-Bromo-3-ethoxyaniline hydrochloride 97% | CAS: 846023-33-4 | AChemBlock
[achemblock.com]

» 6. fishersci.com [fishersci.com]

e 7. ddpsinc.com [ddpsinc.com]

o 8. safety.duke.edu [safety.duke.edu]
o 9. safety.duke.edu [safety.duke.edu]

e 10. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment,
Health and Safety [ehs.cornell.edu]

e 11. ipo.rutgers.edu [ipo.rutgers.edu]
e 12. tradingchem.com [tradingchem.com]
e 13. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

e 14. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR
[wwwn.cdc.gov]

» To cite this document: BenchChem. [4-Bromo-3-ethoxyaniline Hydrochloride: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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